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Compound of Interest

Compound Name: JP-153

Cat. No.: B11934191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of JP-153, a potent inhibitor of the Src-FAK-Paxillin signaling pathway.

Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of

experimental results.

Introduction to JP-153
JP-153 is a small molecule inhibitor that targets the Src-FAK-Paxillin signaling complex.[1][2] It

functions by inhibiting the Src-dependent phosphorylation of paxillin at tyrosine 118 (Y118) and

the subsequent downstream activation of Akt at serine 473 (S473).[1][2][3][4] This inhibition has

been shown to reduce VEGF-induced migration and proliferation in retinal endothelial cells,

making JP-153 a valuable tool for studying and potentially treating neovascular eye diseases.

[1][3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of JP-153 is provided in the table

below.
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Property Value

Molecular Formula C₂₁H₁₉NO₅

Molecular Weight 365.38 g/mol

Appearance Solid, Pale purple to light pink

CAS Number 1802937-26-3

Data sourced from MedchemExpress[1]

Solubility
Proper solubilization is critical for the efficacy of JP-153 in in vitro and in vivo experiments. The

recommended solvent and solubility information is detailed below.

Solvent Solubility Notes

DMSO ≥ 200 mg/mL (547.38 mM)

Use newly opened, anhydrous

DMSO as it is hygroscopic,

which can affect solubility.

Saturation is unknown beyond

this concentration.

Data sourced from MedchemExpress[1]

Experimental Protocols
Preparation of a 10 mM JP-153 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JP-153 in Dimethyl

Sulfoxide (DMSO).

Materials:

JP-153 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
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Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing JP-153: Accurately weigh the desired amount of JP-153 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

0.3654 mg of JP-153 (Molecular Weight = 365.38 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

JP-153 powder. For the example above, add 100 µL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the JP-153 is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution to ensure no particulates are present.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Labeling: Clearly label each aliquot with the compound name (JP-153), concentration (10

mM), solvent (DMSO), and date of preparation.

Storage and Stability
Proper storage is essential to maintain the biological activity of the JP-153 stock solution.
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Storage Temperature Shelf Life Special Instructions

-80°C 6 months
Recommended for long-term

storage.

-20°C 1 month Suitable for short-term storage.

Data sourced from MedchemExpress[1]

Important Considerations:

Protect from Light: JP-153 is light-sensitive. Store stock solutions in amber-colored vials or

wrap clear vials in aluminum foil.[1]

Avoid Repeated Freeze-Thaw Cycles: Aliquoting into single-use volumes is highly

recommended to preserve the integrity of the compound.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway targeted by JP-153 and the

experimental workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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